Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate
Description
Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate, also known as CRF1 receptor antagonist, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor, which plays a crucial role in stress-related disorders. In
Scientific Research Applications
Synthesis of Complex Compounds
Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate is utilized in synthesizing various complex compounds. For instance, it serves as a starting material for the synthesis of 5,8-Diamino-Substituted Pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, which have potential applications in medicinal chemistry (Paronikyan et al., 2016).
Antitumor and Antioxidant Activities
Research has shown that derivatives of Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate exhibit promising antitumor and antioxidant activities. This is evident in studies focusing on the synthesis of compounds like Benzothiophenes, which have been evaluated for these properties (Bialy & Gouda, 2011).
Antihypertensive Activity
Synthesis of Piperidine Substituted Benzothiazole Derivatives
This chemical is also used in the synthesis of new piperidine substituted benzothiazole derivatives. These derivatives have shown significant biological activities, such as antibacterial and antifungal properties (Shafi, Rajesh, & Senthilkumar, 2021).
Design and Synthesis of Novel Mycobacterium tuberculosis GyrB Inhibitors
In the field of anti-tuberculosis drug development, compounds synthesized from Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate have been evaluated as potential inhibitors of Mycobacterium tuberculosis GyrB, an essential enzyme for bacterial DNA replication (Jeankumar et al., 2013).
properties
IUPAC Name |
ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2/c1-4-21-16(20)13-5-7-19(8-6-13)15-14(10-17)11(2)9-12(3)18-15/h9,13H,4-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFPZRPVUKOXUQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2=C(C(=CC(=N2)C)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401331569 |
Source
|
| Record name | ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401331569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
36.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24817503 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate | |
CAS RN |
865659-12-7 |
Source
|
| Record name | ethyl 1-(3-cyano-4,6-dimethylpyridin-2-yl)piperidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401331569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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